Cas no 199803-23-1 (3-Chloro-2-(4-methylphenyl)sulfanylaniline)

• Product Name: 3-Chloro-2-(4-methylphenyl)sulfanylaniline
• CAS No: 199803-23-1
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• MDL: MFCD00126509
• CID: 820884
• PubChem ID: 2780659
• Update Time: 2025-06-13

3-Chloro-2-(4-methylphenyl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-[(4-methylphenyl)thio]aniline
• 3-chloro-2-(4-methylphenyl)sulfanylaniline
• 3-chloro-2-[(4-methylphenyl)sulfanyl]aniline
• 3-chloro-2-(p-tolylthio)aniline
• 3-Chloro-2-(4-methylphenyl)sulfanylaniline

• MDL： MFCD00126509
• Inchi： 1S/C13H12ClNS/c1-9-5-7-10(8-6-9)16-13-11(14)3-2-4-12(13)15/h2-8H,15H2,1H3
• InChI Key： SNUKATAODXKQMW-UHFFFAOYSA-N
• SMILES： C1(C(Cl)=CC=CC=1N)SC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 249.03800

Experimental Properties

• PSA: 51.32000
• LogP: 4.96300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-Chloro-2-(4-methylphenyl)sulfanylaniline

Comprehensive Analysis of 3-Chloro-2-(4-methylphenyl)sulfanylaniline (CAS No. 199803-23-1)

3-Chloro-2-(4-methylphenyl)sulfanylaniline, identified by its CAS No. 199803-23-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure featuring a chloro substituent and a 4-methylphenyl sulfanyl group, serves as a critical building block in synthetic chemistry. Its applications span across various industries, including material science and specialty chemicals, making it a subject of interest for researchers and manufacturers alike.

The growing demand for 3-Chloro-2-(4-methylphenyl)sulfanylaniline is closely tied to advancements in green chemistry and sustainable synthesis methods. With increasing environmental regulations, industries are seeking eco-friendly alternatives for chemical synthesis. This compound's potential for catalytic applications and its role in low-waste processes align with these trends, making it a focal point for innovation. Researchers are particularly interested in optimizing its synthesis to reduce energy consumption and byproduct formation, addressing key concerns in modern chemical manufacturing.

In the pharmaceutical sector, 3-Chloro-2-(4-methylphenyl)sulfanylaniline is valued for its versatility as a pharmacophore. Its structural motifs are frequently explored in drug discovery programs targeting enzyme inhibition and receptor modulation. Recent studies have investigated its derivatives for potential bioactivities, with some showing promise in preliminary screenings. The compound's aniline core and aryl sulfide functionality make it a valuable scaffold for medicinal chemistry, particularly in the development of novel therapeutic agents.

From a technical perspective, the synthesis of CAS No. 199803-23-1 involves carefully controlled cross-coupling reactions and selective chlorination steps. The process requires precise temperature control and catalyst selection to achieve high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets the stringent requirements of industrial applications. These methodological aspects are frequently searched by chemistry professionals seeking to reproduce or optimize the synthesis.

The material science community has shown increasing interest in 3-Chloro-2-(4-methylphenyl)sulfanylaniline for its potential in polymer modification and surface functionalization. Its ability to introduce both aromatic and polar groups makes it valuable for creating advanced materials with tailored properties. Recent patents have highlighted its use in developing high-performance coatings and electronic materials, areas that are currently experiencing rapid growth due to technological advancements in renewable energy and electronics.

Storage and handling of CAS No. 199803-23-1 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain stability. The compound is typically stored in amber glass containers under inert atmosphere to prevent degradation, a detail often sought by laboratory technicians and inventory managers.

Market analysis indicates steady growth in demand for 3-Chloro-2-(4-methylphenyl)sulfanylaniline, particularly from specialty chemical manufacturers and research institutions. The compound's pricing reflects its specialized nature and the complexity of its synthesis. Suppliers frequently update their product listings with detailed technical specifications and certificates of analysis, information highly valued by procurement specialists in the chemical industry.

Future research directions for 3-Chloro-2-(4-methylphenyl)sulfanylaniline include exploring its biocatalytic transformations and developing more efficient continuous flow synthesis methods. These approaches align with the chemical industry's shift toward process intensification and sustainable manufacturing. Academic publications and patent filings related to this compound continue to increase, reflecting its growing importance in both fundamental and applied chemistry.